Cas no 1214365-52-2 (4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride)

• Product Name: 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride
• CAS No: 1214365-52-2
• MF: C₁₄H₇ClF₄O
• MW: 302.651396989822
• CID: 4998562
• Update Time: 2025-10-31

4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride

• Inchi： 1S/C14H7ClF4O/c15-13(20)11-6-3-9(7-12(11)14(17,18)19)8-1-4-10(16)5-2-8/h1-7H
• InChI Key： HXADDQHRCIRSED-UHFFFAOYSA-N
• SMILES： ClC(C1=CC=C(C2C=CC(=CC=2)F)C=C1C(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 350
• XLogP3: 5
• Topological Polar Surface Area: 17.1

Additional information on 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride

Introduction to 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No: 1214365-52-2)

4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No: 1214365-52-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of biphenyl derivatives, characterized by its unique structural features, including a fluoro substituent at the 4' position and a trifluoromethyl group at the 3 position. The presence of these halogenated aromatic groups enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The biphenyl core structure is well-known for its stability and versatility in medicinal chemistry. The introduction of fluorine and trifluoromethyl groups into this framework imparts specific electronic and steric properties, which are highly desirable for designing molecules with enhanced binding affinity and metabolic stability. This compound is particularly interesting due to its potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in halogenated biphenyl derivatives due to their broad spectrum of biological activities. 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride serves as a crucial building block for synthesizing more complex molecules. Its reactivity allows for further functionalization, enabling the creation of diverse pharmacophores. For instance, it can be used to introduce carboxylic acid functionalities or other reactive groups, facilitating the development of inhibitors or agonists targeting specific biological pathways.

One of the most compelling aspects of this compound is its role in the synthesis of small-molecule drugs. The fluoro and trifluoromethyl substituents are frequently incorporated into drug candidates because they can improve pharmacokinetic properties such as bioavailability, lipophilicity, and resistance to metabolic degradation. Studies have shown that these substituents can enhance binding interactions with biological targets, leading to more effective therapeutic outcomes.

Recent research has highlighted the utility of 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride in the development of kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with diseases such as cancer. By leveraging the structural features of this compound, researchers have been able to design molecules that selectively inhibit specific kinases, thereby reducing side effects and improving treatment efficacy.

Another area where this compound has shown promise is in the synthesis of agrochemicals. The unique chemical properties of halogenated biphenyls make them effective at interacting with biological targets in pests and weeds. Researchers have utilized 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride as a precursor to develop novel herbicides and insecticides that offer improved performance over existing formulations.

The synthetic pathways involving 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride are also worth mentioning. The presence of the carbonyl chloride group makes it highly reactive towards nucleophiles, allowing for efficient introduction of various functional groups. This reactivity has been exploited in multi-step syntheses where sequential functionalization is required to achieve complex molecular architectures.

In conclusion, 4'-Fluoro-3-(trifluoromethyl)biphenyl-4-carbonyl chloride (CAS No: 1214365-52-2) is a versatile intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists working on the development of novel therapeutic agents and crop protection chemicals. As research continues to uncover new applications for halogenated biphenyl derivatives, this compound is poised to remain at the forefront of medicinal chemistry innovation.